Cas no 383147-96-4 ((E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE)

• Product Name: (E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE
• CAS No: 383147-96-4
• MF: C₂₃H₁₆ClFN₂O₂
• MW: 406.836748123169
• CID: 5264867
• Update Time: 2026-03-09

(E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE
• (2E)-3-[(4-chloro-2-methylphenyl)amino]-1-[3-(3-fluorophenyl)-2,1-benzoxazol-5-yl]prop-2-en-1-one
• (E)-3-(4-chloro-2-methylanilino)-1-[3-(3-fluorophenyl)-2,1-benzoxazol-5-yl]prop-2-en-1-one

• Inchi： 1S/C23H16ClFN2O2/c1-14-11-17(24)6-8-20(14)26-10-9-22(28)15-5-7-21-19(13-15)23(29-27-21)16-3-2-4-18(25)12-16/h2-13,26H,1H3/b10-9+
• InChI Key： FNRHLMVBSSHXIW-MDZDMXLPSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N/C=C/C(C1C=CC2C(C=1)=C(C1C=CC=C(C=1)F)ON=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 603
• XLogP3: 6.5
• Topological Polar Surface Area: 55.1

Additional information on (E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE

Comprehensive Analysis of (E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE (CAS No. 383147-96-4)

The compound (E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE (CAS No. 383147-96-4) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a benzisoxazole core linked to a propenone moiety, has attracted attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. The presence of both chloro and fluoro substituents in this molecule enhances its binding affinity to specific biological targets, making it a candidate for further investigation in cancer research and neurodegenerative disease studies. Its enone functionality also suggests potential reactivity for further derivatization, a key feature in medicinal chemistry optimization.

The synthesis of CAS 383147-96-4 typically involves multi-step organic reactions, including cross-coupling and condensation processes. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC purity analysis confirms its structural integrity. These quality control measures are critical for researchers who require high-purity compounds for high-throughput screening (HTS) platforms, a growing trend in modern drug discovery pipelines.

From a commercial perspective, this compound falls into the category of advanced pharmaceutical intermediates, with suppliers offering custom synthesis services at various scales. The global market for such specialized chemicals is expanding, particularly in regions with strong biotech and pharmaceutical R&D infrastructure. Stability studies indicate that proper storage under inert atmosphere at low temperatures maintains the compound's integrity, addressing common concerns about compound degradation in research settings.

Environmental and safety assessments of 383147-96-4 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) is recommended during handling, aligning with growing industry emphasis on laboratory safety standards and green chemistry principles. The compound's logP and other physicochemical parameters suggest moderate solubility profiles, important considerations for formulation development.

Future research directions for this molecule may explore its potential as a fluorescence probe due to its conjugated system, or as a building block for metal-organic frameworks (MOFs) in materials science. The presence of both electron-withdrawing and donating groups creates interesting electronic properties that could be exploited in optoelectronic applications, a hot topic in materials research. Patent literature shows growing interest in similar structures, indicating the compound's relevance in intellectual property landscapes.

For researchers investigating structure-based drug design, computational modeling of 383147-96-4 reveals favorable binding poses with several biological targets. Molecular docking studies suggest potential interactions with protein kinases, aligning with current trends in targeted therapy development. These in silico approaches, combined with experimental validation, could position this compound as a valuable tool in chemical biology research programs.

The compound's chromophore characteristics make it suitable for various analytical applications, including UV-Vis spectroscopy method development. Recent publications have highlighted the importance of such compounds in developing analytical standards for quality control in pharmaceutical manufacturing. This application aligns with increasing regulatory requirements for impurity profiling in drug substances.

Supply chain considerations for CAS 383147-96-4 include availability from specialized fine chemical manufacturers, with lead times varying based on synthesis complexity. The compound's niche nature means it's typically produced on-demand rather than stocked, reflecting the broader shift toward just-in-time chemical synthesis in research environments. Pricing structures generally reflect the multi-step synthesis required and the analytical validation provided.

In conclusion, (E)-3-(4-CHLORO-2-METHYLANILINO)-1-[3-(3-FLUOROPHENYL)-2,1-BENZISOXAZOL-5-YL]-2-PROPEN-1-ONE represents an interesting case study in modern medicinal chemistry and materials science. Its structural features offer multiple avenues for exploration, from potential therapeutic applications to advanced material development. As research continues to uncover new applications for such specialized compounds, the scientific community's understanding of their full potential will undoubtedly expand.